Cas no 87605-93-4 (Furanoeudesma 1,3-diene)

Furanoeudesma 1,3-diene structure
Furanoeudesma 1,3-diene structure
Product Name:Furanoeudesma 1,3-diene
CAS No:87605-93-4
MF:C15H18O
MW:214.302824497223
MDL:MFCD08460268
CID:891424
PubChem ID:643237
Update Time:2024-12-09

Furanoeudesma 1,3-diene Chemical and Physical Properties

Names and Identifiers

    • FURANOEUDESMA-1,3-DIENE
    • (4aS,8aS)-4,4a,8a,9-Tetrahydro-3,5,8a-trimethylnaphtho[2,3-b]furan (ACI)
    • Naphtho[2,3-b]furan, 4,4a,8a,9-tetrahydro-3,5,8a-trimethyl-, (4aS-trans)- (ZCI)
    • AKOS040734172
    • (4aS,8aS)-3,5,8a-trimethyl-4a,9-dihydro-4H-benzo[f][1]benzofuran
    • 87605-93-4
    • Furanoeudesma 1,3-diene
    • MDL: MFCD08460268
    • Inchi: 1S/C15H18O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h4-6,9,13H,7-8H2,1-3H3/t13-,15+/m0/s1
    • InChI Key: AUSAHAHDEVYCOC-DZGCQCFKSA-N
    • SMILES: C[C@]12C=CC=C(C)[C@@H]1CC1C(C)=COC=1C2

Computed Properties

  • Exact Mass: 214.13600
  • Monoisotopic Mass: 214.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14000
  • LogP: 3.82520

Furanoeudesma 1,3-diene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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¥7232.58 2023-10-14
PhytoLab
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87605-93-4 ≥ 85.0 %
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PhytoLab
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87605-93-4 ≥ 85.0 %
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€10965 2023-10-25
PhytoLab
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PhytoLab
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Furanoeudesma 1,3-diene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane
1.2 Solvents: Isopropanol ,  Toluene ,  Water
1.3 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1,2-Dichloroethane
Reference
Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane
Blay, Gonzalo; et al, Journal of Organic Chemistry, 1996, 61(11), 3815-3819

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
2.1 Reagents: Cerium trichloride ,  Sodium borohydride Solvents: Methanol
3.1 Reagents: Diisopropylamine ,  Phosphorus oxychloride Solvents: Dichloromethane
3.2 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
4.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane
4.2 Solvents: Isopropanol ,  Toluene ,  Water
4.3 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1,2-Dichloroethane
Reference
Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane
Blay, Gonzalo; et al, Journal of Organic Chemistry, 1996, 61(11), 3815-3819

Production Method 3

Reaction Conditions
1.1 Reagents: Tellurium ,  Sodium borohydride Solvents: Ethanol
1.2 Reagents: Acetic acid Solvents: 1,2-Dichloroethane
2.1 Reagents: Bromine Solvents: Carbon tetrachloride ,  Chloroform
3.1 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
4.1 Reagents: Cerium trichloride ,  Sodium borohydride Solvents: Methanol
5.1 Reagents: Diisopropylamine ,  Phosphorus oxychloride Solvents: Dichloromethane
5.2 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
6.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane
6.2 Solvents: Isopropanol ,  Toluene ,  Water
6.3 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1,2-Dichloroethane
Reference
Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane
Blay, Gonzalo; et al, Journal of Organic Chemistry, 1996, 61(11), 3815-3819

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Phosphorus oxychloride Solvents: Dichloromethane
1.2 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane
2.2 Solvents: Isopropanol ,  Toluene ,  Water
2.3 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1,2-Dichloroethane
Reference
Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane
Blay, Gonzalo; et al, Journal of Organic Chemistry, 1996, 61(11), 3815-3819

Production Method 5

Reaction Conditions
1.1 Reagents: Cerium trichloride ,  Sodium borohydride Solvents: Methanol
2.1 Reagents: Diisopropylamine ,  Phosphorus oxychloride Solvents: Dichloromethane
2.2 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
3.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane
3.2 Solvents: Isopropanol ,  Toluene ,  Water
3.3 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1,2-Dichloroethane
Reference
Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane
Blay, Gonzalo; et al, Journal of Organic Chemistry, 1996, 61(11), 3815-3819

Production Method 6

Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride ,  Chloroform
2.1 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
3.1 Reagents: Cerium trichloride ,  Sodium borohydride Solvents: Methanol
4.1 Reagents: Diisopropylamine ,  Phosphorus oxychloride Solvents: Dichloromethane
4.2 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
5.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane
5.2 Solvents: Isopropanol ,  Toluene ,  Water
5.3 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1,2-Dichloroethane
Reference
Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane
Blay, Gonzalo; et al, Journal of Organic Chemistry, 1996, 61(11), 3815-3819

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Carbon Solvents: Acetone
1.2 Catalysts: p-Toluenesulfonic acid Solvents: Benzene
2.1 Reagents: Bromine Solvents: Carbon tetrachloride ,  Chloroform
3.1 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
4.1 Reagents: Cerium trichloride ,  Sodium borohydride Solvents: Methanol
5.1 Reagents: Diisopropylamine ,  Phosphorus oxychloride Solvents: Dichloromethane
5.2 Reagents: Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
6.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane
6.2 Solvents: Isopropanol ,  Toluene ,  Water
6.3 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1,2-Dichloroethane
Reference
Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane
Blay, Gonzalo; et al, Journal of Organic Chemistry, 1996, 61(11), 3815-3819

Furanoeudesma 1,3-diene Raw materials

Furanoeudesma 1,3-diene Preparation Products

Furanoeudesma 1,3-diene Related Literature

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